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Get Quote

Executive Summary
5-Bromo-2-(dimethoxymethyl)pyridine is a bifunctional pyridine building block characterized

by orthogonal reactivity profiles. It features a reactive aryl bromide at the C5 position and a

chemically stable dimethyl acetal at the C2 position.

For medicinal chemists, this compound serves as a "masked" equivalent of 5-bromo-2-

pyridinecarboxaldehyde. The acetal functionality protects the electrophilic aldehyde from

nucleophilic attack or oxidation during organometallic transformations (e.g., Suzuki-Miyaura or

Buchwald-Hartwig couplings) occurring at the C5-bromide. Once the carbon skeleton is

constructed, the acetal can be quantitatively hydrolyzed to reveal the aldehyde for downstream

diversification (reductive amination, Wittig olefination). This guide details the physicochemical

profile, synthesis, and validated experimental protocols for utilizing this intermediate in high-

value drug discovery workflows.[1][2]
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Property Specification

CAS Number 1150632-94-2

IUPAC Name 5-Bromo-2-(dimethoxymethyl)pyridine

Synonyms
5-Bromo-2-pyridinecarboxaldehyde dimethyl

acetal

Molecular Formula C₈H₁₀BrNO₂

Molecular Weight 232.08 g/mol

Appearance
Viscous colorless to pale yellow liquid or low-

melting solid

Solubility
Soluble in DCM, THF, MeOH, EtOAc; sparingly

soluble in water

Storage
2–8°C under inert atmosphere (Ar/N₂); Moisture

sensitive

SMILES COC(C1=NC=C(Br)C=C1)OC

Strategic Utility: The "Protect-Couple-Deprotect"
Strategy
The primary value of CAS 1150632-94-2 lies in its ability to circumvent the incompatibility of

free aldehydes with basic or nucleophilic reagents.

Orthogonal Reactivity
C5-Bromine (The Handle): The electron-deficient pyridine ring facilitates oxidative addition of

Palladium(0), making the C5-Br bond highly reactive in cross-coupling reactions.

C2-Acetal (The Shield): Unlike the free aldehyde, the dimethyl acetal is stable to:

Basic conditions (e.g., K₂CO₃, Cs₂CO₃ used in Suzuki coupling).

Nucleophiles (e.g., Grignard reagents, amines).
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Reducing agents (e.g., NaBH₄, if controlled).

Workflow Visualization
The following diagram illustrates the standard workflow for utilizing this scaffold in library

generation.
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Figure 1: The "Protect-Couple-Deprotect" workflow allows the installation of complex aryl

groups at C5 before revealing the sensitive C2 aldehyde.

Synthesis & Manufacturing
While commercially available, the compound is often synthesized in-house to ensure

freshness, as acetals can degrade over time if exposed to moisture.

Validated Synthesis Route
Precursor: 5-Bromo-2-pyridinecarboxaldehyde (CAS 31181-90-5). Reagents: Methanol

(solvent/reactant), Trimethyl Orthoformate (TMOF, water scavenger), p-Toluenesulfonic acid

(PTSA, catalyst).

Mechanism: The acid catalyst protonates the aldehyde carbonyl, facilitating the attack of

methanol. TMOF drives the equilibrium forward by irreversibly reacting with the water by-

product to form methanol and methyl formate.
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Protocol A: Synthesis of 5-Bromo-2-
(dimethoxymethyl)pyridine
Use this protocol to generate fresh material from the aldehyde precursor.

Setup: Charge a dry round-bottom flask with 5-bromo-2-pyridinecarboxaldehyde (10.0 g,

53.8 mmol).

Solvent: Add anhydrous Methanol (100 mL) and Trimethyl Orthoformate (TMOF) (17.6 mL,

3.0 equiv).

Catalyst: Add p-Toluenesulfonic acid monohydrate (PTSA) (0.51 g, 5 mol%).

Reaction: Reflux the mixture under Nitrogen for 4–6 hours. Monitor by TLC (the acetal is

typically less polar than the aldehyde) or ¹H NMR (disappearance of aldehyde proton at

~10.0 ppm; appearance of acetal methoxy singlet at ~3.4 ppm).

Workup: Cool to room temperature. Quench with saturated aqueous NaHCO₃ (50 mL).

Concentrate in vacuo to remove MeOH.

Extraction: Extract the aqueous residue with EtOAc (3 x 50 mL). Wash combined organics

with Brine, dry over Na₂SO₄, and concentrate.[2]

Purification: If necessary, purify via vacuum distillation or flash chromatography (SiO₂,

Hexane/EtOAc) to yield the product as a pale yellow oil.

Protocol B: Suzuki-Miyaura Cross-Coupling
Standard conditions for coupling aryl boronic acids to the C5 position.

Reagents: Combine CAS 1150632-94-2 (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and

K₂CO₃ (2.0 equiv) in a reaction vial.

Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas by bubbling Nitrogen for 10 minutes.

Catalyst: Add Pd(dppf)Cl₂[3]·DCM (5 mol%) or Pd(PPh₃)₄ (5 mol%).

Reaction: Heat to 90°C for 12–16 hours under inert atmosphere.
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Validation: Monitor by LC-MS. The acetal group should remain intact (M+H peak will

correspond to the coupled acetal).

Troubleshooting: If acetal hydrolysis is observed during coupling (formation of aldehyde),

ensure the basicity of the reaction is maintained and minimize reaction time.

Protocol C: Acetal Deprotection (Aldehyde Release)
Unmasking the aldehyde for final diversification.

Dissolution: Dissolve the coupled acetal intermediate in THF (10 volumes).

Hydrolysis: Add 1N or 2N aqueous HCl (5 volumes).

Reaction: Stir at room temperature for 1–3 hours.

Note: Pyridine acetals hydrolyze rapidly. Heating is rarely required and may cause

degradation.

Workup: Neutralize carefully with saturated NaHCO₃ solution. Extract with DCM or EtOAc.

Result: The product is the 5-substituted-2-pyridinecarboxaldehyde.

Handling & Safety (SDS Summary)
Hazard Class H-Codes Precaution

Skin Irritation H315
Wear nitrile gloves; wash

thoroughly after handling.

Eye Irritation H319
Wear safety glasses with side

shields.

STOT-SE H335
Use in a fume hood; avoid

inhaling vapors/mist.

Stability Note: Acetals are acid-sensitive. Do not store near acidic vapors (e.g., HCl, Acetic

Acid). Store in a tightly sealed container at 2–8°C to prevent slow hydrolysis by atmospheric

moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8202369?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8202369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

